Cas no 399580-55-3 (4-(Methoxymethyl)piperidine)

4-(Methoxymethyl)piperidine is a versatile heterocyclic amine derivative featuring a piperidine core substituted with a methoxymethyl group at the 4-position. This compound is of interest in organic synthesis and pharmaceutical research due to its dual functionality, combining a secondary amine for nucleophilic reactivity with an ether moiety for enhanced solubility and stability. Its structural motif is valuable in the development of bioactive molecules, particularly in medicinal chemistry, where it can serve as a building block for drug candidates or intermediates. The methoxymethyl group also offers steric and electronic modulation, making it useful for fine-tuning physicochemical properties in target compounds.
4-(Methoxymethyl)piperidine structure
4-(Methoxymethyl)piperidine structure
Product Name:4-(Methoxymethyl)piperidine
CAS No:399580-55-3
MF:C7H15NO
MW:129.200102090836
CID:92839
PubChem ID:4715283
Update Time:2025-06-27

4-(Methoxymethyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(Methoxymethyl)piperidine
    • 5-BROMO-4-(DIMETHYLAMINO)-2-METHOXYPYRIMIDINE
    • 4-(methoxymethyl)piperidine(SALTDATA: HCl)
    • piperidine, 4-(methoxymethyl)-
    • T6MTJ D1O1
    • 4-Methoxymethyl-piperidine
    • 4-(Methoxymethyl);piperidine
    • 4-Methoxymethylpiperidine
    • 4-(methoxy methyl)piperidine
    • AMOT0427
    • IHJDIDHHEBJPDL-UHFFFAOYSA-N
    • STK893137
    • BBL020381
    • PB18718
    • 4-(Methoxymethyl)piperidine, AldrichCPR
    • AM100768
    • AB1009145
    • AB0038820
    • BB
    • FT-0694854
    • A6671
    • SCHEMBL13088412
    • MFCD06248041
    • 4-(4-methoxy methyl)piperidine
    • SY097366
    • SCHEMBL82090
    • F2145-0240
    • BS-3769
    • AKOS000194643
    • CS-0051142
    • DTXSID20405851
    • BB 0253673
    • P10350
    • EN300-75762
    • 399580-55-3
    • DB-018041
    • piperidine, 4-(methoxymethyl)-, hydrochloride
    • ALBB-013234
    • MDL: M176390
    • Inchi: 1S/C7H15NO/c1-9-6-7-2-4-8-5-3-7/h7-8H,2-6H2,1H3
    • InChI Key: IHJDIDHHEBJPDL-UHFFFAOYSA-N
    • SMILES: O(C)CC1CCNCC1

Computed Properties

  • Exact Mass: 129.11545
  • Monoisotopic Mass: 129.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 69.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 21.3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 0.882
  • Melting Point: No data available
  • Boiling Point: 168 ºC
  • Flash Point: 60 ºC
  • Refractive Index: 1.425
  • PSA: 21.26
  • Vapor Pressure: 1.7±0.3 mmHg at 25°C

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